Cas no 2137096-70-7 ((1R)-1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine)

• Product Name: (1R)-1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine
• CAS No: 2137096-70-7
• MF: C₁₂H₁₄FN₃O₂S
• MW: 283.32186460495
• CID: 5936933
• PubChem ID: 165477517
• Update Time: 2025-10-31

(1R)-1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine
• 2137096-70-7
• (1R)-1-[3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-amine
• EN300-1074408

• Inchi： 1S/C12H14FN3O2S/c1-8(14)10-4-3-5-11(13)12(10)16-7-9(6-15-16)19(2,17)18/h3-8H,14H2,1-2H3/t8-/m1/s1
• InChI Key： WHGPATIKMMBECS-MRVPVSSYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C(=CC=CC=1[C@@H](C)N)F)(=O)=O

Computed Properties

• Exact Mass: 283.07907603g/mol
• Monoisotopic Mass: 283.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.4Ų

Additional information on (1R)-1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine

Comprehensive Overview of (1R)-1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine (CAS No. 2137096-70-7)

The compound (1R)-1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine, identified by its CAS number 2137096-70-7, is a chiral amine derivative with significant potential in pharmaceutical research and development. Its unique structure, featuring a fluoro-substituted phenyl ring and a methanesulfonyl pyrazole moiety, makes it a promising candidate for drug discovery, particularly in targeting specific enzyme pathways. Researchers are increasingly interested in this compound due to its potential applications in treating inflammatory and neurological disorders, aligning with current trends in precision medicine.

In recent years, the demand for chiral amines like (1R)-1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine has surged, driven by advancements in asymmetric synthesis and the growing emphasis on enantioselective drug design. This compound's stereochemical purity (1R configuration) is critical for its biological activity, as it influences binding affinity to target proteins. Pharmaceutical companies are exploring its use in small-molecule therapeutics, especially for conditions like chronic pain and autoimmune diseases, which are highly searched topics in medical forums and AI-driven research platforms.

The methanesulfonyl group in this compound enhances its solubility and metabolic stability, addressing a common challenge in drug development. This feature is particularly relevant to researchers investigating oral bioavailability and drug delivery systems, which are frequently queried in scientific databases. Additionally, the pyrazole ring contributes to its interaction with biological targets, such as kinases and GPCRs, making it a versatile scaffold for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 2137096-70-7 exemplifies the convergence of fluorine chemistry and heterocyclic synthesis, two hot topics in modern organic chemistry. Fluorine incorporation, a trend highlighted in recent publications, improves pharmacokinetic properties, while the pyrazole core is a staple in fragment-based drug design. These attributes make the compound a valuable reference in academic and industrial labs focusing on medicinal chemistry optimization.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, (1R)-1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine is designed with green chemistry principles in mind, reducing waste and energy consumption during synthesis. This aligns with the increasing search volume for “sustainable pharmaceuticals” and “green synthesis” methodologies.

In summary, 2137096-70-7 represents a cutting-edge example of how targeted molecular design can address both scientific and industry needs. Its combination of chirality, fluorine substitution, and heterocyclic functionality positions it as a key player in next-generation drug development, resonating with trending searches in AI-aided drug discovery and personalized medicine.